Cas no 91545-79-8 (4-([1,1'-Biphenyl]-4-yl)-6-phenylpyrimidin-2-amine)

• Product Name: 4-([1,1'-Biphenyl]-4-yl)-6-phenylpyrimidin-2-amine
• CAS No: 91545-79-8
• MF: C₂₂H₁₇N₃
• MW: 323.390484571457
• CID: 2814125
• PubChem ID: 13158573
• Update Time: 2025-04-21

4-([1,1'-Biphenyl]-4-yl)-6-phenylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4- Biphenylyl)-6-phenyl-2-pyrimidinamin
• 4-([1,1'-Biphenyl]-4-yl)-6-phenylpyrimidin-2-amine
• SCHEMBL19417246
• DTXSID80523207
• 91545-79-8

• Inchi： 1S/C22H17N3/c23-22-24-20(18-9-5-2-6-10-18)15-21(25-22)19-13-11-17(12-14-19)16-7-3-1-4-8-16/h1-15H,(H2,23,24,25)
• InChI Key： JMWDFZUGHWQKRI-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2C=CC=CC=2)=CC=1C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 323.142247555Da
• Monoisotopic Mass: 323.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 51.8Ų